Cas no 1805171-57-6 (5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol
• CAS No: 1805171-57-6
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4915068
• Update Time: 2025-10-29

5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol

• Inchi： 1S/C7H6BrF2NO2/c8-4-1-11-5(7(9)10)6(13)3(4)2-12/h1,7,12-13H,2H2
• InChI Key： QWVGTUMJWOHJQK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1CO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 53.4

Additional information on 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol

Introduction to 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol (CAS No. 1805171-57-6)

5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol, identified by the CAS number 1805171-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a hydroxymethyl group, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The bromo atom at the 5-position of the pyridine ring introduces a reactive site that can be utilized for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly valuable in constructing more complex molecular architectures, which are often required in the development of novel therapeutic agents. Additionally, the difluoromethyl group, located at the 2-position, is known to enhance metabolic stability and binding affinity in drug molecules. Its incorporation into the pyridine core can improve the pharmacokinetic properties of derivative compounds, making them more suitable for clinical applications.

The hydroxypyridine-4-methanol moiety at the 3-position and 4-position, respectively, provides additional opportunities for chemical modification. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and receptor binding. Meanwhile, the methanol group can serve as a handle for further derivatization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies. These features collectively make 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol a versatile intermediate in medicinal chemistry.

In recent years, there has been growing interest in exploring novel scaffolds derived from pyridine for the treatment of various diseases. Pyridine-based compounds have shown efficacy in multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol position it as a valuable building block for designing next-generation drugs. For instance, its bromo substituent allows for easy introduction of aryl or heteroaryl groups via palladium-catalyzed reactions, which can lead to the discovery of new bioactive molecules.

One of the most compelling aspects of this compound is its potential application in kinase inhibition. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the pyridine core with functional groups that can interact with kinase active sites, researchers can develop potent inhibitors targeting specific kinases. The combination of a bromo group for cross-coupling reactions and hydroxyl groups for hydrogen bonding makes 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol an ideal candidate for generating kinase inhibitors.

Recent studies have also highlighted the importance of fluorinated compounds in drug development due to their ability to modulate pharmacokinetic properties and improve drug-like characteristics. The difluoromethyl group in this compound contributes to its potential as a pharmacophore by enhancing lipophilicity and metabolic stability. Such modifications are often employed to extend half-life and reduce susceptibility to enzymatic degradation, thereby improving therapeutic efficacy. The integration of these features into drug candidates has been demonstrated to yield compounds with improved pharmacological profiles.

The hydroxypyridine moiety further enhances the compound's appeal as a drug development intermediate. Hydroxyl groups are frequently found in biologically active molecules due to their ability to form hydrogen bonds with target proteins and nucleic acids. This interaction can be exploited to enhance binding affinity and selectivity. In addition, hydroxyl groups can be further functionalized through etherification or esterification reactions, allowing for fine-tuning of physicochemical properties such as solubility and permeability.

From a synthetic chemistry perspective, 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol offers several advantages as an intermediate. The presence of multiple reactive sites enables multi-step functionalization without compromising structural integrity. This flexibility is crucial for generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development. Moreover, the compound's well-defined purity and stability make it suitable for industrial-scale synthesis.

The pharmaceutical industry has increasingly recognized the importance of innovative intermediates like 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol in accelerating drug discovery pipelines. By providing chemists with high-quality building blocks, such intermediates can significantly reduce time-to-market for new therapies. As research continues to uncover new biological targets and mechanisms, compounds with diverse structural motifs will remain indispensable tools in medicinal chemistry.

In conclusion,5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-4-methanol (CAS No. 1805171-57-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an excellent candidate for designing novel therapeutic agents targeting various diseases. As advancements in synthetic methodologies continue to emerge，this compound will likely play an increasingly important role in shaping future drug discovery efforts.